2-Chloro-4-(3-chloro-4-methoxyphenyl)phenol, 95%

• IUPAC Name: 2-chloro-4-(3-chloro-4-methoxyphenyl)phenol
• InChI: InChI=1S/C13H10Cl2O2/c1-17-13-5-3-9(7-11(13)15)8-2-4-12(16)10(14)6-8/h2-7,16H,1H3
• InChI Key: NKJUAEUKLHGTMM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=C(C=C2)O)Cl)Cl
• Molecular Formula: C13H10Cl2O2
• DSSTOX Substance ID: DTXSID90686074
• Molecular Weight: 269.12 g/mol
• CAS RN: 1261972-51-3

Description

2-Chloro-4-(3-chloro-4-methoxyphenyl)phenol, 95%, is a synthetic compound with a wide range of applications in scientific research. It is a white crystalline solid, soluble in acetone, ethanol, and methanol and has a melting point of 77-79°C. It has been used in the synthesis of various organic compounds and is a key intermediate in the synthesis of various drugs. Its structure and properties make it an ideal starting material for the synthesis of a number of organic compounds, including pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-chloro-4-(3-chloro-4-methoxyphenyl)phenol, 95%, is not well understood. However, it is believed that the compound acts as a proton donor, donating a proton to the electrophile in the reaction. This proton donation allows for the formation of a new bond between the electrophile and nucleophile, resulting in the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-chloro-4-(3-chloro-4-methoxyphenyl)phenol, 95%, have not been extensively studied. However, it has been shown to have some antimicrobial activity and has been used in the synthesis of various drugs. It has also been used in the synthesis of various dyes and pigments and is believed to have some antioxidant activity.

Advantages and Limitations for Lab Experiments

The main advantage of 2-chloro-4-(3-chloro-4-methoxyphenyl)phenol, 95%, is its availability. It is commercially available and can be synthesized in the laboratory with relative ease. It is also relatively stable and can be stored for extended periods of time. The main limitation of this compound is its toxicity. It is toxic and should be handled with care.

Future Directions

The future of 2-chloro-4-(3-chloro-4-methoxyphenyl)phenol, 95%, is promising. It has a wide range of applications in scientific research and can be used in the synthesis of various organic compounds. Further research is needed to better understand the biochemical and physiological effects of this compound and its mechanism of action. Additionally, further research is needed to explore the potential applications of this compound in the pharmaceutical and agricultural industries. Additionally, further research is needed to explore the potential of this compound as a starting material for the synthesis of various polymers and resins. Finally, further research is needed to explore the potential of this compound as a catalyst in organic synthesis.

Synthesis Methods

The synthesis of 2-chloro-4-(3-chloro-4-methoxyphenyl)phenol, 95%, involves the reaction of 4-methoxybenzaldehyde with 2-chloro-4-hydroxybenzophenone in the presence of a base such as sodium hydroxide. The reaction is carried out under reflux in an inert atmosphere. The product is then purified by recrystallization from ethanol or methanol.

Scientific Research Applications

2-Chloro-4-(3-chloro-4-methoxyphenyl)phenol, 95%, is widely used in scientific research as a starting material for the synthesis of a variety of organic compounds. It is used in the synthesis of various drugs, including antifungal and antiviral agents, as well as in the synthesis of various dyes and pigments. It is also used in the synthesis of various polymers and resins, as well as in the synthesis of various pesticides and herbicides.